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Compound of Interest

Compound Name: O-(4-Nitrophenyl)hydroxylamine

Cat. No.: B1317035

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the proper
disposal of O-(4-Nitrophenyl)hydroxylamine, ensuring operational integrity and adherence to
safety protocols.

Key Physical and Chemical Properties

A thorough understanding of a substance's properties is the first step toward safe handling and
disposal. The following table summarizes the key quantitative data for O-(4-
Nitrophenyl)hydroxylamine.

Property Value
Molecular Formula CeHsN203
Molecular Weight 154.12 g/mol [1]
Appearance Solid

Purity >98%

Storage Temperature Refrigerator

Health Hazard Information
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O-(4-Nitrophenyl)hydroxylamine is classified as a hazardous substance with the following
primary dangers:

» Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]
e Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1]

It is imperative to wear appropriate personal protective equipment (PPE), including gloves,
protective clothing, and eye/face protection, when handling this compound.[2] Work should be
conducted in a well-ventilated area to avoid inhalation of dust or fumes.[2]

Proper Disposal Protocol

The recommended disposal procedure for O-(4-Nitrophenyl)hydroxylamine is to engage a
licensed professional waste disposal service.[2] Under no circumstances should this chemical
be disposed of down the drain or released into the environment.[2] Contaminated packaging
should be treated as hazardous waste and disposed of in the same manner as the unused
product.

The following workflow outlines the procedural steps for the safe disposal of O-(4-
Nitrophenyl)hydroxylamine from the laboratory setting.
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Preparation for Disposal

[Start: Unwanted O-(4-Nitrophenyl)hydroxylamine]

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

[Ensure Waste Container isj
d

Properly Labeled and Seale

Waste Collection

Carefully Transfer Waste to
Designated Hazardous Waste Container

:

Segregate from Incompatible Materials
(e.g., Strong Oxidizing Agents)

Temporary Storage

Store in a Cool, Dry, Well-Ventilated
and Designated Hazardous Waste Area

Final Disposal

v

Arrange for Pickup by a
Licensed Waste Disposal Service

:

Complete all Necessary
Waste Manifest Documentation

:

End: Proper Disposal Confirmed

Click to download full resolution via product page

Disposal Workflow for O-(4-Nitrophenyl)hydroxylamine
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Spill and Emergency Procedures

In the event of a spill, the area should be evacuated.[2] For containment, absorb the spilled
material with an inert, non-combustible material such as sand or earth. The collected material
should then be placed in a suitable container for disposal. It is crucial to prevent the spilled
chemical from entering drains or waterways.[2]

By adhering to these procedures, laboratories can ensure the safe and responsible
management of O-(4-Nitrophenyl)hydroxylamine, protecting both personnel and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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